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Introduction
Adenylyl-imidodiphosphate (AMP-PNP) is a non-hydrolyzable analog of adenosine

triphosphate (ATP) that serves as an invaluable tool in the study of DNA and RNA metabolism.

[1][2] By mimicking the binding of ATP to enzymes without being cleaved, AMP-PNP allows

researchers to trap and study enzymatic complexes at specific stages of their reaction cycles.

This is particularly useful for elucidating the mechanisms of ATP-dependent enzymes such as

DNA and RNA polymerases, helicases, and ligases. These application notes provide an

overview of the uses of AMP-PNP in this field, along with detailed protocols for key

experiments.

I. Application in Studying RNA Polymerase and
Transcription
AMP-PNP has been instrumental in dissecting the energy requirements of transcription

initiation by RNA polymerase II (Pol II). Specifically, it has been used to investigate whether the

hydrolysis of the β-γ phosphoanhydride bond of ATP is essential for this process.
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Parameter Condition Observation Reference

AMP-PNP

Concentration
200 µM

Inhibits transcription

from promoters that

initiate with A, G, or U.

[3][4]

Template Type Supercoiled DNA

AMP-PNP can

support RNA

synthesis.

[5]

Template Type Linear DNA

AMP-PNP cannot

support RNA

synthesis.

[5]

Transcription System HeLa cell extracts

AMP-PNP inhibits

specific gene

transcription.

[3]

Effect on Transcription Yeast Pol II

Inhibits transcription

~2-fold in single-round

reactions.

[6]

Signaling Pathway: Role of ATP Hydrolysis in
Transcription Initiation
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Pre-initiation Complex (PIC) Formation
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General Transcription Factors (TFIIA, B, D, E, F, H)
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ATP -> ADP + Pi
(via TFIIH Helicase)
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Start

Prepare 5'-radiolabeled
forked DNA substrate

Pre-incubate CMG Helicase
with 0.3 mM AMP-PNP

Add radiolabeled forked DNA
to the helicase/AMP-PNP mix

Initiate unwinding by adding
5 mM ATP and MgCl2

Take aliquots at
different time points

Stop reaction with
SDS/proteinase K

Analyze products by
native PAGE and autoradiography

End
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Formation of 43S Pre-initiation Complex
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Binding of 43S PIC to 5' cap of mRNA

Scanning along 5' UTR

eIF4A Helicase Activity
(ATP -> ADP + Pi)

AMP-PNP
(Inhibits eIF4A)

Start Codon (AUG) Recognition Stalled 48S Complex

60S Subunit Joining

Formation of 80S Initiation Complex
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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